Cas no 90770-88-0 (4,4'-Dihydroxy-2,2’-bipyridine)

• Product Name: 4,4'-Dihydroxy-2,2’-bipyridine
• CAS No: 90770-88-0
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 798770
• PubChem ID: 11789952
• Update Time: 2025-11-04

4,4'-Dihydroxy-2,2’-bipyridine Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bipyridine]-4,4'-diol
• 2-(4-oxo-1H-pyridin-2-yl)-1H-pyridin-4-one
• 4,4'-DIHYDROXY-2,2'-BIPYRIDINE
• <2,2'-Bipyridin>-4,4'-diol
• 2,2'-bipyridine-4,4'-diol
• 4,4'-bishydroxy-2,2'-bipyridine
• 4,4'-dihydroxyl-2,2'-bipyridine
• 4,4'-dihydroxybipyridine
• BPOH20
• 2,2'-Bipyridinyl-4,4'-diol
• JHDFNETXVFHWEE-UHFFFAOYSA-N
• FCH863110
• Z5569
• 2-(4-oxo-1,4-dihydropyridin-2-yl)-1,4-dihydropyridin-4-one
• 2-(4-Hydroxypyridin-2-yl)pyridin-4-ol
• 4,4′-Dihydroxy-2,2′-bipyridine
• 4,4′-Dihydroxy-2,2′-dipyridyl
• 4，4'-Dihydroxy-2，2’-bipyridine
• DTXSID40472808
• 90770-88-0
• BS-29768
• 4,4''-Dihydroxy-2,2''-bipyridine
• AKOS006287821
• DB-078794
• F75685
• YSCK0421
• CS-0110281
• MFCD08704189
• SCHEMBL1071219
• W-204040
• 4,4'-Dihydroxy-2,2’-bipyridine

• Inchi： 1S/C10H8N2O2/c13-7-1-3-11-9(5-7)10-6-8(14)2-4-12-10/h1-6H,(H,11,13)(H,12,14)
• InChI Key： JHDFNETXVFHWEE-UHFFFAOYSA-N
• SMILES： OC1C=C(C2C=C(O)C=CN=2)N=CC=1

Computed Properties

• Exact Mass: 188.05900
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 0

Experimental Properties

• PSA: 66.24000
• LogP: 1.55480

Additional information on 4,4'-Dihydroxy-2,2’-bipyridine

Recent Advances in the Application of 4,4'-Dihydroxy-2,2’-bipyridine (CAS: 90770-88-0) in Chemical Biology and Pharmaceutical Research

4,4'-Dihydroxy-2,2’-bipyridine (CAS: 90770-88-0) is a versatile bipyridine derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. Recent studies have explored its applications in catalysis, metal coordination, and as a building block for novel therapeutic agents. This research brief synthesizes the latest findings on this compound, highlighting its potential in drug development and biomedical applications.

One of the most notable advancements involves the use of 4,4'-Dihydroxy-2,2’-bipyridine as a ligand in transition metal complexes for catalytic applications. A 2023 study published in the Journal of the American Chemical Society demonstrated its efficacy in facilitating C-H activation reactions, which are critical for the synthesis of complex organic molecules. The study revealed that the hydroxyl groups in the compound enhance its ability to stabilize reactive intermediates, thereby improving catalytic efficiency.

In the realm of drug discovery, 4,4'-Dihydroxy-2,2’-bipyridine has shown promise as a scaffold for designing novel anticancer agents. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported the synthesis of a series of derivatives that exhibited potent inhibitory activity against specific kinase targets involved in tumor proliferation. The study emphasized the compound's ability to form stable interactions with key amino acid residues in the kinase binding pocket, suggesting its potential as a lead compound for further optimization.

Another emerging application is in the development of fluorescent probes for bioimaging. A recent study in Chemical Communications highlighted the compound's utility as a chelating agent for lanthanide ions, enabling the creation of highly sensitive probes for detecting cellular metal ions. The researchers noted that the hydroxyl groups play a crucial role in modulating the photophysical properties of the resulting complexes, making them suitable for real-time imaging in biological systems.

Despite these advancements, challenges remain in the practical application of 4,4'-Dihydroxy-2,2’-bipyridine. Issues such as solubility in aqueous media and potential toxicity at higher concentrations need to be addressed. Ongoing research is focused on modifying the compound's structure to overcome these limitations while retaining its beneficial properties. For instance, a 2024 preprint on ChemRxiv proposed the introduction of hydrophilic side chains to improve solubility without compromising its metal-binding affinity.

In conclusion, 4,4'-Dihydroxy-2,2’-bipyridine (CAS: 90770-88-0) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications—from catalysis to drug design and bioimaging—underscore its versatility. Future studies are expected to further elucidate its mechanisms of action and expand its utility in therapeutic and diagnostic contexts. Researchers are encouraged to explore its potential in interdisciplinary collaborations, leveraging its unique properties to address unmet medical needs.